Cas no 625-74-1 (2-Methyl-1-nitropropane)

• Product Name: 2-Methyl-1-nitropropane
• CAS No: 625-74-1
• MF: C₄H₉NO₂
• MW: 103.119761228561
• CID: 863897
• PubChem ID: 69367
• Update Time: 2025-04-19

2-Methyl-1-nitropropane Chemical and Physical Properties

Names and Identifiers

• propane, 2-methyl-1-nitro-
• 2-methyl-1-nitropropane
• 1-nitro-2-methylpropan
• 1-nitro-2-methylpropane
• 1-nitroisobutane
• 2-methyl-1-nitro-propane
• isobutyl nitrite
• Propane,2-methyl-1-nitro
• 2-Methyl-3-nitropropane
• DTXCID20134038
• EN300-59863
• F83235
• 625-74-1
• MFCD00094894
• DB-312262
• Nitroisobutan
• DTXSID90211547
• NSC 3660
• AKOS006238345
• (CH3)2CHCH2NO2
• Propane, 2methyl1nitro
• SY256529
• SCHEMBL1170344
• CS-0252339
• NSC3660
• NSC-3660
• 2-Methyl-1-nitropropane

• Inchi： 1S/C4H9NO2/c1-4(2)3-5(6)7/h4H,3H2,1-2H3
• InChI Key： XFXRMDNWSGXSNJ-UHFFFAOYSA-N
• SMILES： [O-][N+](CC(C)C)=O

Computed Properties

• Exact Mass: 103.06300
• Monoisotopic Mass: 103.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 64.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 0.9585
• Melting Point: -76.85°C
• Boiling Point: 141.72°C
• Refractive Index: 1.4044
• PSA: 45.82000
• LogP: 1.44230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds